Cas no 90321-83-8 (1-bromo-3-ethylcyclopentane)
1-Bromo-3-ethylcyclopentane is a brominated cyclopentane derivative featuring an ethyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of more complex cyclic structures through nucleophilic substitution or coupling reactions. The presence of both bromine and ethyl groups enhances its reactivity, making it valuable for alkylation and functionalization processes. Its well-defined molecular structure ensures consistent performance in synthetic applications, while its stability under standard conditions allows for straightforward handling and storage. This compound is commonly utilized in pharmaceutical and agrochemical research, where precise structural modifications are required.
1-bromo-3-ethylcyclopentane structure
Product Name:1-bromo-3-ethylcyclopentane
CAS No:90321-83-8
MF:C7H13Br
MW:177.082121610641
CID:1949985
PubChem ID:59131843
Update Time:2025-05-28
1-bromo-3-ethylcyclopentane Chemical and Physical Properties
Names and Identifiers
-
- cyclopentane, 1-bromo-3-ethyl-
- 1-Bromo-3-ethylcyclopentane
- LogP
- 90321-83-8
- SCHEMBL13537163
- AKOS013840017
- EN300-1251247
- 1-bromo-3-ethylcyclopentane
-
- Inchi: 1S/C7H13Br/c1-2-6-3-4-7(8)5-6/h6-7H,2-5H2,1H3
- InChI Key: PYOOXGSOOVLRFO-UHFFFAOYSA-N
- SMILES: BrC1CCC(CC)C1
Computed Properties
- Exact Mass: 176.02006Da
- Monoisotopic Mass: 176.02006Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.259
- Boiling Point: 172.574°C at 760 mmHg
- Flash Point: 64.8°C
- Refractive Index: 1.483
1-bromo-3-ethylcyclopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1251247-0.05g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 0.05g |
$252.0 | 2023-06-08 | |
| Enamine | EN300-1251247-0.1g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 0.1g |
$376.0 | 2023-06-08 | |
| Enamine | EN300-1251247-0.25g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 0.25g |
$538.0 | 2023-06-08 | |
| Enamine | EN300-1251247-0.5g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 0.5g |
$847.0 | 2023-06-08 | |
| Enamine | EN300-1251247-1.0g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 1g |
$1086.0 | 2023-06-08 | |
| Enamine | EN300-1251247-2.5g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 2.5g |
$2127.0 | 2023-06-08 | |
| Enamine | EN300-1251247-5.0g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 5g |
$3147.0 | 2023-06-08 | |
| Enamine | EN300-1251247-10.0g |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 10g |
$4667.0 | 2023-06-08 | |
| Aaron | AR0291TR-50mg |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 50mg |
$372.00 | 2025-02-17 | |
| Aaron | AR0291TR-100mg |
1-bromo-3-ethylcyclopentane |
90321-83-8 | 95% | 100mg |
$542.00 | 2025-02-17 |
1-bromo-3-ethylcyclopentane Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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